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Compound of Interest

Compound Name: Xylitol-d7

Cat. No.: B12413354

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Xylitol-d7, a
deuterated form of the sugar alcohol Xylitol. The information herein is compiled from various
safety data sheets (SDS) and technical documents for Xylitol, as the safety profile of Xylitol-d7
is comparable to its non-deuterated counterpart. This document is intended to provide
guidance for the safe use of Xylitol-d7 in a laboratory research setting.

Hazard Identification and Classification

Xylitol-d7 is not classified as a hazardous substance or mixture according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. It is a white to off-
white crystalline powder with no discernible odor.[1] While not considered hazardous,
appropriate laboratory safety practices should always be observed. Ingestion of large quantities
may lead to gastrointestinal disturbances.[1]

First-Aid Measures

In the event of exposure, the following first-aid measures are recommended:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12413354?utm_src=pdf-interest
https://www.benchchem.com/product/b12413354?utm_src=pdf-body
https://www.benchchem.com/product/b12413354?utm_src=pdf-body
https://www.benchchem.com/product/b12413354?utm_src=pdf-body
https://www.benchchem.com/product/b12413354?utm_src=pdf-body
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Xylitol_DC_SDS_Specs_and_ID_v.1.1.1.pdf
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Xylitol_DC_SDS_Specs_and_ID_v.1.1.1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Route

First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek medical attention

if symptoms persist.[1]

Skin Contact

Wash the affected area with soap and water.
Remove contaminated clothing. Seek medical

attention if irritation develops.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek medical attention

if irritation persists.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. If a large amount is swallowed, give one
to two glasses of water to drink. Seek medical

attention if discomfort occurs.[1]

Quantitative Safety Data

The following tables summarize the key quantitative data for Xylitol, which is applicable to

Xylitol-d7.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula CsHsD70s [2]
Molecular Weight 159.19 g/mol [2]
Appearance White to off-white crystalline o
powder
Odor Odorless [1]
Melting Point 92-96 °C (198-205 °F) [3]
Solubility in Water Easily soluble [1]
pH (1% Solution) 50-7.0 [1]
Specific Gravity 1.52 [1]
Test Route Dose Reference
LD50 Oral 16,500 mg/kg [1]
LD50 Oral 12,500 mg/kg [1]

Experimental Protocols: Safe Handling in a
Laboratory Setting

The following is a general protocol for the safe handling of Xylitol-d7 in a research laboratory.

4.1. Engineering Controls

e Work in a well-ventilated area.[1]

e Use of a fume hood is recommended for procedures that may generate dust.

e An eyewash station and safety shower should be readily accessible.[3]

4.2. Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://cymitquimica.com/products/TR-X748052/87-99-0/xylitol-d7/
https://cymitquimica.com/products/TR-X748052/87-99-0/xylitol-d7/
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Xylitol_DC_SDS_Specs_and_ID_v.1.1.1.pdf
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Xylitol_DC_SDS_Specs_and_ID_v.1.1.1.pdf
https://www.foodchemadditives.com/pdf/en/xylitol-msds.pdf
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Xylitol_DC_SDS_Specs_and_ID_v.1.1.1.pdf
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Xylitol_DC_SDS_Specs_and_ID_v.1.1.1.pdf
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Xylitol_DC_SDS_Specs_and_ID_v.1.1.1.pdf
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Xylitol_DC_SDS_Specs_and_ID_v.1.1.1.pdf
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Xylitol_DC_SDS_Specs_and_ID_v.1.1.1.pdf
https://www.benchchem.com/product/b12413354?utm_src=pdf-body
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Xylitol_DC_SDS_Specs_and_ID_v.1.1.1.pdf
https://www.foodchemadditives.com/pdf/en/xylitol-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Eye Protection: Wear chemical safety goggles or glasses.[1]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: Wear a laboratory coat.

4.3. Handling Procedures

» Receiving and Storage:

o Upon receipt, inspect the container for damage.

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3]

o Protect from moisture.

» Weighing and Aliquoting:

o To avoid isotopic dilution, handle under an inert, dry atmosphere (e.g., in a glove box or
under a stream of nitrogen or argon) if the experiment is sensitive to H/D exchange.

o Minimize the generation of dust. Use a spatula for transferring the solid.

o If weighing on an open bench, do so in a draft-shielded balance enclosure.

e Dissolution:

o When preparing solutions, add the Xylitol-d7 powder to the solvent slowly while stirring to
avoid splashing.

e Spill and Waste Disposal:

o

In case of a spill, sweep up the solid material, trying to minimize dust generation.

[¢]

Place the spilled material into a suitable, labeled container for disposal.

[e]

Dispose of waste in accordance with local, state, and federal regulations.
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Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Xylitol-d7 in a
laboratory environment.
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Caption: Workflow for the safe handling of Xylitol-d7 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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